Cas no 2229544-43-6 (2-(1-phenylcyclopentyl)prop-2-enoic acid)
2-(1-phenylcyclopentyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(1-phenylcyclopentyl)prop-2-enoic acid
- EN300-1864594
- 2229544-43-6
-
- Inchi: 1S/C14H16O2/c1-11(13(15)16)14(9-5-6-10-14)12-7-3-2-4-8-12/h2-4,7-8H,1,5-6,9-10H2,(H,15,16)
- InChI Key: NQUVMBOXDZSQDU-UHFFFAOYSA-N
- SMILES: OC(C(=C)C1(C2C=CC=CC=2)CCCC1)=O
Computed Properties
- Exact Mass: 216.115029749g/mol
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
2-(1-phenylcyclopentyl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1864594-1g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 1g |
$1286.0 | 2023-09-18 | ||
| Enamine | EN300-1864594-5g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 5g |
$3728.0 | 2023-09-18 | ||
| Enamine | EN300-1864594-10g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 10g |
$5528.0 | 2023-09-18 | ||
| Enamine | EN300-1864594-0.05g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 0.05g |
$1080.0 | 2023-09-18 | ||
| Enamine | EN300-1864594-0.1g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 0.1g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1864594-0.25g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 0.25g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1864594-0.5g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 0.5g |
$1234.0 | 2023-09-18 | ||
| Enamine | EN300-1864594-1.0g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1864594-2.5g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 2.5g |
$2520.0 | 2023-09-18 | ||
| Enamine | EN300-1864594-5.0g |
2-(1-phenylcyclopentyl)prop-2-enoic acid |
2229544-43-6 | 5g |
$3728.0 | 2023-06-01 |
2-(1-phenylcyclopentyl)prop-2-enoic acid Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-(1-phenylcyclopentyl)prop-2-enoic acid
Recent Advances in the Study of 2-(1-phenylcyclopentyl)prop-2-enoic acid (CAS: 2229544-43-6)
The compound 2-(1-phenylcyclopentyl)prop-2-enoic acid (CAS: 2229544-43-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the synthetic versatility of 2-(1-phenylcyclopentyl)prop-2-enoic acid, which serves as a key intermediate in the development of novel small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory responses. The compound's ability to selectively target cyclooxygenase-2 (COX-2) without affecting COX-1 has positioned it as a promising candidate for next-generation anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 2-(1-phenylcyclopentyl)prop-2-enoic acid has shown potential in oncology research. Preclinical trials conducted by researchers at the National Cancer Institute (2024) revealed that derivatives of this compound exhibit significant cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in various malignancies.
From a structural perspective, the presence of the phenylcyclopentyl moiety in 2-(1-phenylcyclopentyl)prop-2-enoic acid contributes to its enhanced stability and bioavailability compared to similar compounds. Computational modeling studies have further elucidated its binding affinity for various biological targets, providing a foundation for structure-activity relationship (SAR) analyses. These insights are critical for the rational design of more potent and selective derivatives.
Despite these promising findings, challenges remain in the clinical translation of 2-(1-phenylcyclopentyl)prop-2-enoic acid. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Ongoing studies are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.
In conclusion, 2-(1-phenylcyclopentyl)prop-2-enoic acid (CAS: 2229544-43-6) represents a compelling area of research with broad implications for drug discovery and development. Its dual role as a therapeutic agent and a chemical scaffold underscores its value in both academic and industrial settings. Continued investigation into its pharmacological properties and optimization of its chemical structure will likely yield significant advancements in the treatment of inflammatory diseases and cancer.
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